Cas no 14039-09-9 (Urea,N-(2-chloroethyl)-N-nitroso-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-)

• Product Name: Urea,N-(2-chloroethyl)-N-nitroso-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-
• CAS No: 14039-09-9
• MF: C₁₃H₂₂ClN₃O₂
• MW: 287.785682201386
• CID: 190024
• PubChem ID: 261233
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N-nitroso-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N-nitroso-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-
• DTXSID10293966
• 1-(2-chloroethyl)-1-nitroso-3-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)urea
• NSC93199
• 14039-09-9
• NSC-93199

• Inchi： 1S/C13H22ClN3O2/c1-12(2)9-4-5-13(12,3)10(8-9)15-11(18)17(16-19)7-6-14/h9-10H,4-8H2,1-3H3,(H,15,18)
• InChI Key： PSVOVCYLWSNOED-UHFFFAOYSA-N
• SMILES： ClCCN(C(NC1CC2CCC1(C)C2(C)C)=O)N=O

Computed Properties

• Exact Mass: 287.14026
• Monoisotopic Mass: 287.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77